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Compound of Interest

Compound Name: Drofenine

Cat. No.: B1670948 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides essential, immediate

safety and logistical information for Drofenine hydrochloride, including operational and

disposal plans, to foster a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Drofenine hydrochloride is classified as a toxic substance that is harmful if swallowed or

inhaled.[1] It is a moderate to severe irritant to the skin and eyes and may cause damage to

organs through prolonged or repeated exposure.[2] Furthermore, it is recognized as being toxic

to aquatic life with long-lasting effects.[1] Due to these hazards, strict adherence to PPE

protocols is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling Drofenine Hydrochloride
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Protection Type Recommended Equipment Specification

Respiratory Protection
NIOSH/MSHA-approved

respirator

Required to prevent inhalation

of dust or aerosols.[3]

Eye Protection
Safety goggles with side-

shields

Essential to protect against

splashes and airborne

particles.[2]

Hand Protection Protective, impervious gloves To prevent skin contact.

Skin and Body Protection Impervious clothing/lab coat
To protect against skin

exposure.[2]

Operational Plans: Step-by-Step Handling
Procedures
Safe handling of Drofenine hydrochloride requires a systematic approach to minimize

exposure risk. The following workflow outlines the necessary steps for laboratory personnel.
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Preparation

Handling

Post-Handling & Cleanup

Designate Handling Area
(Well-ventilated, e.g., fume hood)

Assemble Required PPE

Gather Handling Equipment
(Spatula, weighing paper, etc.)

Don All Required PPE

Carefully Weigh Drofenine
(Avoid dust generation)

Prepare Solution as per Protocol
(e.g., in DMSO)

Decontaminate Work Surfaces

Segregate and Dispose of Waste

Doff PPE in Correct Order

Wash Hands Thoroughly

Click to download full resolution via product page

A logical workflow for the safe handling of Drofenine hydrochloride in a laboratory setting.
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Experimental Protocol: Preparation of a Drofenine Hydrochloride Stock Solution

A common procedure in a research setting is the preparation of stock solutions. Based on

solubility information, a stock solution of Drofenine hydrochloride can be prepared in DMSO.[4]

Preparation: Ensure all handling is performed in a chemical fume hood. Assemble all

necessary PPE as detailed in Table 1.

Weighing: Carefully weigh the desired amount of Drofenine hydrochloride powder using an

analytical balance. Minimize the creation of dust.

Dissolution: Add the weighed Drofenine hydrochloride to a sterile, appropriate container.

Add the calculated volume of fresh DMSO to achieve the desired concentration (e.g., 71

mg/mL).[4]

Mixing: Gently agitate the solution until the Drofenine hydrochloride is completely dissolved.

Storage: Store the stock solution in a tightly sealed container at -20°C for short-term storage

(up to one month) or -80°C for long-term storage (up to six months).[2]

Disposal Plan
Proper disposal of Drofenine hydrochloride and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Guidance:

Waste Segregation:

Solid Waste: Collect any unused Drofenine hydrochloride powder, contaminated weighing

paper, and other solid materials in a designated, sealed, and clearly labeled hazardous

waste container.

Liquid Waste: Dispose of Drofenine hydrochloride solutions in a designated hazardous

liquid waste container. Do not pour down the drain.

Contaminated Labware: Decontaminate glassware by rinsing with an appropriate solvent

(e.g., ethanol or acetone), and collect the rinsate as hazardous liquid waste. Disposable
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labware that has come into contact with Drofenine hydrochloride should be placed in the

solid hazardous waste container.

Container Labeling: All waste containers must be clearly labeled with "Hazardous Waste,"

the full chemical name "Drofenine hydrochloride," and the associated hazards (e.g., "Toxic").

Storage of Waste: Store hazardous waste in a designated, secure area away from

incompatible materials, pending collection by a certified hazardous waste disposal service.

Disposal: Arrange for the disposal of all Drofenine hydrochloride waste through your

institution's Environmental Health and Safety (EHS) office or a licensed chemical waste

disposal company.[1] All disposal activities must be in accordance with local, state, and

federal regulations.[5]

Quantitative Data
Despite a comprehensive search of safety data sheets and toxicological databases, specific

quantitative data such as Occupational Exposure Limits (OELs) and detailed LD50/LC50

values for Drofenine hydrochloride are not readily available in the public domain. One safety

data sheet indicates "no data available" for occupational exposure limit values.[1] Another

notes that the product consists of ingredients of unknown acute toxicity.[5] Researchers should

therefore handle this compound with a high degree of caution, assuming a low exposure limit.

Table 2: Available Physical and Chemical Properties

Property Value

Molecular Formula C₂₀H₃₂ClNO₂

Molecular Weight 353.93 g/mol [6]

CAS Number 548-66-3[6]

Appearance Solid[2]

Solubility in DMSO 71 mg/mL (200.6 mM)[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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